Cas no 889941-65-5 (4-amino-1-(tert-butoxy)carbonylazepane-4-carboxylic acid)

• Product Name: 4-amino-1-(tert-butoxy)carbonylazepane-4-carboxylic acid
• CAS No: 889941-65-5
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 1936463
• PubChem ID: 44607608
• Update Time: 2025-04-21

4-amino-1-(tert-butoxy)carbonylazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-4-azepanecarboxyli c acid
• 4-amino-1-(tert-butoxy)carbonylazepane-4-carboxylic acid
• EN300-1719826
• 4-Amino-azepane-1,4-dicarboxylic acid 1-tert-butyl ester
• 889941-65-5
• 4-AMINO-1-(TERT-BUTOXYCARBONYL)AZEPANE-4-CARBOXYLIC ACID
• AKOS015841625
• 4-amino-1-[(tert-butoxy)carbonyl]azepane-4-carboxylic acid

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(17)14-7-4-5-12(13,6-8-14)9(15)16/h4-8,13H2,1-3H3,(H,15,16)
• InChI Key： XJKKMBFTRRPPKZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(=O)O)(CC1)N)=O

Computed Properties

• Exact Mass: 258.15795719Da
• Monoisotopic Mass: 258.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.9Ų